Cas no 1805618-19-2 (3-(Chloromethyl)-6-(difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine)

• Product Name: 3-(Chloromethyl)-6-(difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine
• CAS No: 1805618-19-2
• MF: C₈H₅ClF₅NO
• MW: 261.576418638229
• CID: 4890259
• Update Time: 2025-06-07

3-(Chloromethyl)-6-(difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-6-(difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5ClF5NO/c9-2-3-5(16)1-4(7(10)11)15-6(3)8(12,13)14/h1,7H,2H2,(H,15,16)
• InChI Key： VANNPOFCOAOKJD-UHFFFAOYSA-N
• SMILES： ClCC1C(C=C(C(F)F)NC=1C(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 371
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1

Additional information on 3-(Chloromethyl)-6-(difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine

Introduction to 3-(Chloromethyl)-6-(difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine (CAS No. 1805618-19-2)

3-(Chloromethyl)-6-(difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine, identified by its CAS number 1805618-19-2, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmaceutical applications. The structural features of this molecule, particularly its combination of chloromethyl, difluoromethyl, hydroxyl, and trifluoromethyl substituents, contribute to its unique chemical properties and potential therapeutic benefits.

The chloromethyl group at the 3-position of the pyridine ring introduces a reactive site that can participate in various chemical transformations, including nucleophilic addition reactions. This reactivity makes the compound a valuable intermediate in the synthesis of more complex molecules. The presence of the difluoromethyl group at the 6-position enhances the metabolic stability and lipophilicity of the compound, which are critical factors in drug design. Additionally, the hydroxyl group at the 4-position and the trifluoromethyl group at the 2-position contribute to the molecule's overall electronic properties and influence its interaction with biological targets.

Recent advancements in drug discovery have highlighted the importance of fluorinated pyridines in developing novel therapeutics. The difluoromethyl and trifluoromethyl groups are particularly noteworthy, as they have been shown to improve pharmacokinetic profiles by increasing binding affinity and reducing metabolic degradation. In particular, studies have demonstrated that these substituents can enhance the bioavailability of drugs by modulating their solubility and permeability across biological membranes.

The hydroxyl group in this compound also plays a crucial role in its pharmacological activity. Hydroxylated pyridines have been implicated in various biological processes, including enzyme inhibition and receptor binding. The positioning of this group on the pyridine ring influences its ability to interact with biological targets, making it a key factor in determining the compound's overall efficacy.

Current research in medicinal chemistry has focused on leveraging structural motifs like those found in 3-(Chloromethyl)-6-(difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine to develop new treatments for a range of diseases. For instance, studies have explored its potential as a precursor in synthesizing kinase inhibitors, which are critical in treating cancers and inflammatory disorders. The reactive nature of the chloromethyl group allows for further functionalization, enabling chemists to design molecules with specific binding affinities for target enzymes.

The combination of fluorinated substituents with other functional groups has also led to interesting findings regarding drug-receptor interactions. Computational modeling has shown that these modifications can significantly alter the electronic distribution around the molecule, thereby enhancing its ability to bind to biological targets with high specificity. This has opened up new avenues for designing drugs that are more selective and less prone to off-target effects.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique electronic properties conferred by its substituents make it a candidate for use in organic electronics, where it could serve as a building block for developing new types of semiconductors or luminescent materials. The ability to fine-tune these properties through strategic functionalization offers exciting possibilities for innovation in both drug discovery and material science.

The synthesis of 3-(Chloromethyl)-6-(difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine presents both challenges and opportunities for synthetic chemists. The presence of multiple reactive sites requires careful consideration during synthetic planning to ensure high yields and purity. However, recent advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in introducing fluorinated groups into pyridine scaffolds while maintaining regioselectivity.

Future research is likely to focus on expanding the library of derivatives based on this core structure. By systematically varying substituents such as halogens or other heteroatoms, scientists can explore new pharmacological profiles and identify novel therapeutic candidates. The insights gained from studying compounds like this one will continue to drive innovation in drug discovery and may lead to breakthroughs in treating currently unmet medical needs.

The growing interest in fluorinated pyridines underscores their significance as pharmacophores in modern medicine. As our understanding of their structural features and biological interactions deepens, so too does our ability to harness their potential for developing next-generation therapeutics. Compounds like 3-(Chloromethyl)-6-(difluoromethyl)-4-hydroxy-2-(trifluoromethyl)pyridine (CAS No. 1805618-19-2) represent a testament to the power of molecular design in addressing complex challenges in human health.